7-chloro-N-(3-chlorophenyl)-2,3-dihydro-4H-1,4-benzothiazine-4-carboxamide

• IUPAC Name: 7-chloro-N-(3-chlorophenyl)-2,3-dihydro-1,4-benzothiazine-4-carboxamide
• InChI: InChI=1S/C15H12Cl2N2OS/c16-10-2-1-3-12(8-10)18-15(20)19-6-7-21-14-9-11(17)4-5-13(14)19/h1-5,8-9H,6-7H2,(H,18,20)
• InChI Key: XQAMKQUWTISIDE-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(N1C(=O)NC3=CC(=CC=C3)Cl)C=CC(=C2)Cl
• Molecular Formula: C15H12Cl2N2OS
• Molecular Weight: 339.2 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Some potential reactions might involve the chloro or carboxamide groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties that might be relevant for this compound include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Antimicrobial Agent Development

The structural similarity of this compound to known antimicrobial agents suggests potential use in developing new treatments for bacterial infections. .

Agricultural Fungicides

Compounds with a benzothiazine core have been utilized in fungicide compositions. .

Anti-Tubercular Agents

The compound’s framework is conducive to modification, which can lead to the discovery of novel anti-tubercular agents. .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. It’s important to handle all chemical compounds with appropriate safety measures. In case of exposure, it’s recommended to seek medical advice and show the safety data sheet to the doctor.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be interesting to study its synthesis, properties, and potential biological activity.